(3,4-dimethoxybenzyl){2-[2,2-dimethyl-4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]ethyl}amine
Description
Synthesis Analysis
The synthesis of related compounds often involves multi-step chemical processes, including the use of chiral acids for enantioselective synthesis. For instance, enantiomers of related compounds have been synthesized from chiral trans-3-p-tolyl-2,3-dihydro-1,4-benzodioxin-2-carboxylic acids, which in turn were obtained through the resolution of racemic acid with alpha-methylbenzylamine (Quaglia et al., 1996). Another approach involved the ultrasound-mediated condensation of amine with dehydroacetic acid, showcasing an efficient and environment-friendly protocol (Wang et al., 2011).
Molecular Structure Analysis
Spectroscopic and crystallographic investigations play a crucial role in determining the molecular structure of complex organic compounds. Studies on related compounds have utilized UV-vis, FT-IR, 1H and 13C NMR spectroscopy, and X-ray crystallographic techniques to analyze their molecular structures (Hayvalı et al., 2010).
Chemical Reactions and Properties
Chemical reactions involving the compound include base-induced condensation and reactions with iodine, demonstrating the versatility and reactivity of the compound's functional groups. The synthesis and reactions with iodine have been explored to obtain diiodo derivatives and complex formations with metals such as Ru(II), Cu(I), and Hg(II) (Singh et al., 2001).
Physical Properties Analysis
The physical properties, including solubility, melting point, and crystal structure, are essential for understanding the behavior of the compound under different conditions. The crystal structure analysis provides insight into the arrangement of molecules and the interaction between them, which is critical for predicting solubility and melting points.
Chemical Properties Analysis
The compound's chemical properties, such as acidity, basicity, and reactivity towards various reagents, are determined by its functional groups. Studies on similar compounds have shown that the presence of specific substituents significantly influences these properties, affecting their reactivity and potential applications in synthesis (Lewkowski et al., 2017).
properties
IUPAC Name |
N-[(3,4-dimethoxyphenyl)methyl]-2-[2,2-dimethyl-4-(4-methylphenyl)oxan-4-yl]ethanamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H35NO3/c1-19-6-9-21(10-7-19)25(13-15-29-24(2,3)18-25)12-14-26-17-20-8-11-22(27-4)23(16-20)28-5/h6-11,16,26H,12-15,17-18H2,1-5H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGBSTHZATDCMBM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2(CCOC(C2)(C)C)CCNCC3=CC(=C(C=C3)OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H35NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-dimethoxybenzyl)-2-[2,2-dimethyl-4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]ethanamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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